Cas no 648415-47-8 (1H-Benzimidazole, 2,2'-(2-butene-1,4-diyl)bis[5-(2-pyrimidinyl)-)

• Product Name: 1H-Benzimidazole, 2,2'-(2-butene-1,4-diyl)bis[5-(2-pyrimidinyl)-
• CAS No: 648415-47-8
• MF: C₂₆H₂₀N₈
• MW: 444.49060344696
• CID: 415327
• PubChem ID: 66722208
• Update Time: 2025-04-19

1H-Benzimidazole, 2,2'-(2-butene-1,4-diyl)bis[5-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 6-pyrimidin-2-yl-2-[4-(6-pyrimidin-2-yl-1H-benzimidazol-2-yl)but-2-enyl]-1H-benzimidazole
• SCHEMBL549230
• 648415-47-8
• 2,2'-(But-2-ene-1,4-diyl)bis[6-(pyrimidin-2-yl)-1H-benzimidazole]
• DTXSID60735644
• 1H-Benzimidazole, 2,2'-(2-butene-1,4-diyl)bis[5-(2-pyrimidinyl)-

• Inchi： 1S/C26H20N8/c1(5-23-31-19-9-7-17(15-21(19)33-23)25-27-11-3-12-28-25)2-6-24-32-20-10-8-18(16-22(20)34-24)26-29-13-4-14-30-26/h1-4,7-16H,5-6H2,(H,31,33)(H,32,34)
• InChI Key： CDIHMLRMZYTDRO-UHFFFAOYSA-N
• SMILES： N1C(CC=CCC2=NC3C=CC(C4N=CC=CN=4)=CC=3N2)=NC2C=CC(C3N=CC=CN=3)=CC1=2

Computed Properties

• Exact Mass: 444.18109267g/mol
• Monoisotopic Mass: 444.18109267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 109Ų